Cas no 7356-59-4 (2-[4-[(4-methylphenyl)diazenyl]phenyl]acetic Acid)
7356-59-4 structure
Product Name:2-[4-[(4-methylphenyl)diazenyl]phenyl]acetic Acid
CAS No:7356-59-4
MF:C15H14N2O2
MW:254.283863544464
CID:1761645
PubChem ID:246470
Update Time:2025-04-21
2-[4-[(4-methylphenyl)diazenyl]phenyl]acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-[(4-methylphenyl)diazenyl]phenyl]acetic Acid
- AR-1A9530
- NSC59494
- NCIOpen2_002478
- {4-[(e)-(4-methylphenyl)diazenyl]phenyl}acetic acid
- KST-1B9463
- AC1L6I4Q
- CTK5D8238
- 4-p-Toluolazo-phenylessigsaeure
- AC1Q5VLV
- AR-1A9530; NSC59494; NCIOpen2_002478; {4-[(e)-(4-methylphenyl)diazenyl]phenyl}acetic acid; KST-1B9463; AC1L6I4Q; CTK5D8238; 4-p-Toluolazo-phenylessigsaeure; AC1Q5VLV;
- 7356-59-4
- NSC-59494
- DTXSID50289166
-
- Inchi: 1S/C15H14N2O2/c1-11-2-6-13(7-3-11)16-17-14-8-4-12(5-9-14)10-15(18)19/h2-9H,10H2,1H3,(H,18,19)/b17-16+
- InChI Key: YMSZSAHXGJYWBS-WUKNDPDISA-N
- SMILES: OC(CC1C=CC(=CC=1)/N=N/C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 254.10562
- Monoisotopic Mass: 254.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 62Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 446.4°C at 760 mmHg
- Flash Point: 223.8°C
- Refractive Index: 1.588
- PSA: 62.02
2-[4-[(4-methylphenyl)diazenyl]phenyl]acetic Acid Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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